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Compound of Interest

Compound Name: 2-Bromo-4-nitrobenzonitrile

Cat. No.: B1358633 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

compliance. 2-Bromo-4-nitrobenzonitrile, a compound utilized in various synthetic

applications, presents specific hazards that necessitate a structured disposal protocol. This

guide provides essential, immediate safety and logistical information for the proper disposal of

this substance.

Immediate Safety and Handling
2-Bromo-4-nitrobenzonitrile is harmful if swallowed, in contact with skin, or inhaled[1]. It is

crucial to wear appropriate personal protective equipment (PPE), including gloves, protective

clothing, and eye/face protection, when handling this chemical[2][3]. Work should be conducted

in a well-ventilated area or a laboratory fume hood to avoid inhalation of dust or fumes[2][4]. In

case of accidental contact, follow standard first aid measures and seek medical attention[2][4].

Quantitative Data Summary
For quick reference, the key physical and chemical properties of 2-Bromo-4-nitrobenzonitrile
are summarized in the table below.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1358633?utm_src=pdf-interest
https://www.benchchem.com/product/b1358633?utm_src=pdf-body
https://www.benchchem.com/product/b1358633?utm_src=pdf-body
https://chemical-label.com/en/ghs/print-clp/34662-35-6/2-bromo-4-nitrobenzonitrile
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25404~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:37:01~~2-Amino-3-bromo-5-nitrobenzonitrile~~
https://www.fishersci.com/store/msds?partNumber=AAH26173&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25404~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:37:01~~2-Amino-3-bromo-5-nitrobenzonitrile~~
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB25404~~PDF~~MTR~~CGV4~~EN~~2025-09-06%2007:37:01~~2-Amino-3-bromo-5-nitrobenzonitrile~~
https://www.cdnisotopes.com/media/catalog/product/d/-/d-6130_4.pdf
https://www.benchchem.com/product/b1358633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1358633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₇H₃BrN₂O₂

Molecular Weight 227.015 g/mol [5]

Appearance Yellow Solid/Powder

Melting Point 40 - 42 °C (104 - 108 °F)[4]

Boiling Point 363.301 °C at 760 mmHg[5]

Flash Point 173.519 °C[5]

Density 1.812 g/cm³[5]

Step-by-Step Disposal Protocol
The primary and mandated method for the disposal of 2-Bromo-4-nitrobenzonitrile is through

an approved hazardous waste disposal plant[2]. Under no circumstances should this chemical

be disposed of down the drain or in regular trash.

1. Waste Segregation and Collection:

Collect waste 2-Bromo-4-nitrobenzonitrile and any contaminated materials (e.g., gloves,

weighing paper, pipette tips) in a designated, compatible, and clearly labeled hazardous

waste container[6][7].

Ensure the container is made of a material that will not react with the chemical.

Do not mix 2-Bromo-4-nitrobenzonitrile waste with incompatible materials. While specific

incompatibilities for this compound are not detailed in the provided results, nitriles, in

general, can be incompatible with strong acids, bases, and oxidizing agents[7].

2. Container Labeling:

The waste container must be clearly labeled with the words "Hazardous Waste"[6][7].

The full chemical name, "2-Bromo-4-nitrobenzonitrile," must be written on the label. Avoid

using acronyms or abbreviations[6].
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Indicate the major constituents and their approximate percentages if it is a mixed waste

stream[7].

3. Waste Storage:

Keep the hazardous waste container tightly sealed when not in use[2][6][7].

Store the container in a designated and secure hazardous waste accumulation area[7].

The storage area should be well-ventilated and have secondary containment to prevent

spills[7].

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a certified

hazardous waste disposal company to schedule a pickup for the waste container[6][7].

Do not allow hazardous waste to accumulate for an extended period. Request a pickup as

soon as the container is full[6].

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 2-Bromo-4-nitrobenzonitrile.
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Waste Generation & Assessment

In-House Treatment (Not Recommended)

Standard Disposal Protocol

Generate 2-Bromo-4-nitrobenzonitrile Waste

Is chemical neutralization required/feasible in-house?

Untrained Personnel/
Unvalidated Procedure.

HIGH RISK

Yes

Segregate Waste in
Compatible Container

No

Proceed with Caution to Standard Protocol

Label Container:
'Hazardous Waste'

'2-Bromo-4-nitrobenzonitrile'

Store in Designated
Secure Area

Contact EHS for
Waste Pickup

Dispose via Approved
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Workflow for the safe disposal of 2-Bromo-4-nitrobenzonitrile.
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Disclaimer: The information provided in this guide is for informational purposes only and is

based on the provided search results. Always consult your institution's specific safety

guidelines and the Safety Data Sheet (SDS) for 2-Bromo-4-nitrobenzonitrile before handling

and disposal. In-house chemical treatment of hazardous waste should only be performed by

trained personnel with validated procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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